Cas no 2172537-84-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid
• CAS No: 2172537-84-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5810426
• PubChem ID: 165555726
• Update Time: 2025-10-24

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]cyclobutane-1-carboxylic acid
• 2171433-01-3
• EN300-1535809
• (1r,3r)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]cyclobutane-1-carboxylic acid
• 2171365-74-3
• EN300-1546039
• EN300-1535812
• 2172537-84-5

• Inchi： 1S/C24H26N2O6/c27-16(11-22(28)26-15-9-14(10-15)23(29)30)12-25-24(31)32-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,14-16,21,27H,9-13H2,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： BYPDHRSOGAQARH-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid (CAS No. 2172537-84-5)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid (CAS No. 2172537-84-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclobutane carboxylic acid with a unique structural feature that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal, making this compound a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid is characterized by a cyclobutane ring linked to an amino acid moiety through an amide bond. The presence of the hydroxyl group and the Fmoc protecting group adds to its chemical versatility and reactivity. This compound has been studied for its potential applications in various biological systems, including enzyme inhibition, protein-protein interactions, and as a building block for more complex molecules.

Recent research has highlighted the importance of cyclobutane derivatives in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of several cyclobutane-based compounds, including 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid. The study demonstrated that these compounds exhibited potent inhibitory activity against specific enzymes involved in cancer progression, suggesting their potential as lead compounds for anticancer drug development.

In another study published in the European Journal of Medicinal Chemistry in 2022, researchers explored the use of cyclobutane derivatives as inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have therapeutic benefits. The study found that 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid effectively disrupted specific PPIs, leading to significant biological effects. This finding opens up new avenues for the design of drugs targeting PPIs, which are often challenging due to their large and flat interaction surfaces.

The synthetic route to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid involves several steps, including the protection of functional groups, ring formation, and deprotection. The Fmoc group is introduced to protect the amino functionality during synthesis, ensuring that it remains unreactive until needed for further modifications. Once the desired structure is achieved, the Fmoc group can be selectively removed using mild conditions, such as treatment with piperidine in dimethylformamide (DMF).

The physicochemical properties of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid have been extensively characterized. It is a white crystalline solid with a high melting point and good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and DMF. These properties make it suitable for use in various biochemical assays and analytical techniques.

In terms of safety and handling, while 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid is not classified as a hazardous material or controlled substance, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The future prospects for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclobutane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop scalable synthetic methods that can produce this compound efficiently on a larger scale for preclinical and clinical studies.

In conclusion, 3-4-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 3 - hydroxy butanamide cyclobutane - 1 - carboxylic acid (CAS No. 2172537 - 84 - 5) represents an important molecule in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it a valuable tool for exploring new therapeutic strategies and developing innovative drugs.